1,4-Dioxaspiro[5.5]undecan-9-amine

Core Science & Biosynthesis

Physicochemical properties of 1,4-Dioxaspiro[5.5]undecan-9-amine

An In-Depth Technical Guide to the Physicochemical Properties of 1,4-Dioxaspiro[5.5]undecan-9-amine

Abstract

This technical guide provides a comprehensive framework for the characterization of 1,4-Dioxaspiro[5.5]undecan-9-amine, a spirocyclic amine with potential applications as a versatile building block in medicinal chemistry and drug discovery. While specific experimental data for this compound is not extensively documented in public literature, this guide serves as a primary reference for researchers, scientists, and drug development professionals by detailing the critical physicochemical properties and the robust experimental methodologies required for their determination. By grounding our discussion in established analytical techniques and first principles, we offer a predictive and practical approach to understanding its behavior. The narrative emphasizes the causality behind experimental choices and provides self-validating protocols for determining key parameters such as pKa, lipophilicity (LogP), and spectroscopic identity, thereby empowering research programs to generate reliable and reproducible data.

Introduction: The Spirocyclic Scaffold in Modern Drug Discovery

Spirocyclic systems, characterized by two rings sharing a single common atom, have garnered significant interest in medicinal chemistry. Their rigid, three-dimensional architecture allows for precise spatial orientation of functional groups, a critical feature for designing molecules with high affinity and selectivity for biological targets.[1] The 1,4-Dioxaspiro[5.5]undecane core, in particular, serves as a valuable scaffold. Related diazaspiro[5.5]undecane structures have been successfully incorporated into compounds targeting a range of disorders, from cancer to psychotic disorders, highlighting the privileged nature of this framework.[2][3]

1,4-Dioxaspiro[5.5]undecan-9-amine emerges from this context as a foundational building block. Its structure combines the rigid spirocyclic ketal with a primary amine—a key functional group for introducing further molecular complexity and for engaging in crucial hydrogen bonding interactions with biological macromolecules. Understanding the fundamental physicochemical properties of this amine is paramount for its effective utilization in the synthesis of novel therapeutic agents. These properties govern its solubility, permeability, metabolic stability, and interaction with target proteins, collectively defining its drug-like potential.

Molecular Identity and Predicted Properties

The foundational step in characterizing any chemical entity is to establish its molecular identity and leverage computational tools for an initial assessment of its properties. These in silico predictions, while not a substitute for experimental data, are invaluable for guiding experimental design and hypothesis generation in the early stages of discovery.

Chemical Structure and Identifiers

The unambiguous identification of 1,4-Dioxaspiro[5.5]undecan-9-amine is established through its structural formula and standard chemical identifiers.

Property	Value	Source
Chemical Structure
Molecular Formula	C₉H₁₇NO₂	[4]
Molecular Weight	171.24 g/mol	[4]
CAS Number	137951338-02-2 (Base)
SMILES	C1CC2(CCC1N)COCCO2	[4]
InChI	InChI=1S/C9H17NO2/c10-8-1-3-9(4-2-8)7-11-5-6-12-9/h8H,1-7,10H2	[4]

Computationally Predicted Properties

Computational models provide initial estimates of key drug-like properties. The XlogP, a measure of lipophilicity, is particularly important for predicting a compound's pharmacokinetic behavior.

Parameter	Predicted Value	Significance	Source
XlogP	-0.1	Indicates a relatively hydrophilic nature, suggesting good aqueous solubility but potentially lower passive membrane permeability.	[4]

Experimental Determination of Ionization Constant (pKa)

The pKa, the negative logarithm of the acid dissociation constant, is arguably one of the most critical physicochemical parameters for a compound containing an ionizable group like the primary amine in 1,4-Dioxaspiro[5.5]undecan-9-amine.[5] It dictates the charge state of the molecule at a given pH, which profoundly influences its solubility, absorption, distribution, and target binding.[6] For an amine, the relevant value is the pKa of its conjugate acid (BH⁺).

Rationale for Method Selection: Potentiometric Titration

Potentiometric titration is the gold-standard method for pKa determination due to its accuracy, reliability, and the direct thermodynamic information it provides.[7] The method involves monitoring the pH of a solution of the analyte as a titrant (a strong base, in this case) is added incrementally. The resulting titration curve reveals an inflection point where the pH equals the pKa of the ionizable group.[8][9] This approach is superior to methods that rely on co-solvents for sparingly soluble compounds, as it avoids complex extrapolations back to a fully aqueous environment.[10]

Experimental Workflow: Potentiometric pKa Determination

Caption: Workflow for pKa determination by potentiometric titration.

Detailed Protocol for Potentiometric Titration

This protocol is designed as a self-validating system to ensure data integrity.

• Preparation of Solutions:

  • Analyte Solution: Accurately weigh and dissolve 1,4-Dioxaspiro[5.5]undecan-9-amine in a 0.15 M potassium chloride (KCl) solution to achieve a final concentration of approximately 1 mM. The KCl maintains a constant ionic strength throughout the titration.[7]

  • Titrants: Prepare standardized 0.1 M sodium hydroxide (NaOH) and 0.1 M hydrochloric acid (HCl) solutions.

• System Calibration and Setup:

  • Calibrate a high-precision pH meter using at least three standard aqueous buffers (e.g., pH 4.00, 7.00, and 10.00).[8]

  • Place 20 mL of the analyte solution into a temperature-controlled reaction vessel equipped with a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Purge the solution with nitrogen gas to displace dissolved carbon dioxide, which can interfere with the titration of a basic compound.[8]

• Titration Procedure:

  • Acidify the analyte solution to a pH of approximately 1.8-2.0 using the 0.1 M HCl. This ensures that the amine is fully protonated at the start of the titration.[7]

  • Begin the titration by adding the 0.1 M NaOH solution in small, precise increments (e.g., 0.05 mL).

  • After each addition, allow the pH reading to stabilize (signal drift < 0.01 pH units per minute) before recording the pH and the total volume of titrant added.[8]

  • Continue this process until the pH of the solution reaches approximately 12.0-12.5.

• Data Analysis and Validation:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Calculate the first derivative of this curve (ΔpH/ΔV). The peak of the first derivative curve corresponds to the inflection point of the titration curve. The pH at this inflection point is the pKa of the conjugate acid of the amine.

  • Perform the entire titration a minimum of three times.[8] The calculated pKa values should be within a narrow range (e.g., ±0.1 log units). Calculate the average pKa and the standard deviation to report the final, validated value.

Experimental Determination of Lipophilicity (LogP)

Lipophilicity, the affinity of a compound for a lipid-like environment, is a critical determinant of its pharmacokinetic and pharmacodynamic behavior.[11] It is typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water. For an ionizable compound like 1,4-Dioxaspiro[5.5]undecan-9-amine, the distribution coefficient (LogD) at a specific pH (e.g., physiological pH 7.4) is often more relevant.[6]

Rationale for Method Selection: RP-HPLC

While the shake-flask method is considered the "gold standard," it is labor-intensive and can be complicated by emulsion formation.[11][12] Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers a rapid, automated, and reliable alternative for determining lipophilicity.[13] The method is based on the correlation between a compound's retention time on a nonpolar stationary phase and its LogP value. By calibrating the system with compounds of known LogP, the LogP of the analyte can be accurately determined.[6]

Experimental Workflow: RP-HPLC LogP Determination

Caption: Workflow for LogP determination by RP-HPLC.

Detailed Protocol for RP-HPLC LogP Determination

• Preparation and System Setup:

  • Reference Standards: Select a series of 5-8 structurally simple compounds with accurately known LogP values that bracket the expected LogP of the analyte (e.g., from -1 to 3).

  • Solutions: Prepare stock solutions of the reference standards and 1,4-Dioxaspiro[5.5]undecan-9-amine in the mobile phase.

  • Chromatographic System: Use an HPLC system equipped with a C18 column and a UV detector.

  • Mobile Phase: A typical mobile phase is a mixture of methanol and a buffer (e.g., phosphate buffer at pH 7.4 for LogD determination). The composition is run isocratically (i.e., constant throughout the run).

• Calibration:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Determine the column dead time (t₀) by injecting a non-retained compound (e.g., uracil or sodium nitrate).[11]

  • Inject each reference standard solution in triplicate and record its retention time (tᵣ).

• Data Analysis and LogP Calculation:

  • For each reference standard, calculate the capacity factor, k, using the formula: k = (tᵣ - t₀) / t₀.

  • Plot the logarithm of the capacity factor (log k) for each standard against its known LogP value.

  • Perform a linear regression analysis on the data points. The resulting calibration curve should have a high correlation coefficient (R² > 0.98) for the method to be considered valid.

• Analyte Measurement:

  • Inject the solution of 1,4-Dioxaspiro[5.5]undecan-9-amine in triplicate and record its average retention time.

  • Calculate its capacity factor, k, using the measured retention time.

  • Using the equation from the linear regression of the calibration curve, calculate the LogP (or LogD) of the analyte from its log k value.[11]

Spectroscopic Profile and Structural Confirmation

Spectroscopic analysis is essential for confirming the chemical identity, structure, and purity of a newly synthesized or sourced batch of 1,4-Dioxaspiro[5.5]undecan-9-amine. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provides a comprehensive structural fingerprint.

Experimental Workflow: Spectroscopic Structural Elucidation

Caption: Integrated workflow for spectroscopic structure confirmation.

Protocols and Expected Observations

5.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Protocol: Dissolve 5-10 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, high-quality NMR tube.[14][15] Acquire ¹H NMR, ¹³C NMR, and potentially 2D spectra (e.g., COSY, HSQC) on a high-field spectrometer (e.g., 400 MHz or higher). Tetramethylsilane (TMS) or the residual solvent peak can be used as an internal standard for chemical shift calibration.[16][17]

• Expected ¹H NMR Signals:

  • -NH₂ Protons: A broad singlet, typically in the range of δ 1-3 ppm. Its integration should correspond to two protons. This signal will exchange with D₂O.

  • -CH-NH₂ Proton: A multiplet corresponding to the single proton on the carbon bearing the amine group.

  • Dioxane Ring Protons (-O-CH₂-CH₂-O-): A singlet or a narrow multiplet integrating to four protons, likely around δ 3.5-4.0 ppm, characteristic of the ethylene ketal group.[18]

  • Cyclohexane Ring Protons: A series of complex multiplets in the upfield region (δ 1-3 ppm) corresponding to the eight protons of the cyclohexane ring.

• Expected ¹³C NMR Signals:

  • Spiro Carbon (O-C-O): A quaternary carbon signal, typically downfield around δ 90-110 ppm.[18]

  • Dioxane Carbons (-O-CH₂-): A signal around δ 60-70 ppm.

  • -CH-NH₂ Carbon: A signal in the range of δ 40-60 ppm.

  • Cyclohexane Carbons: Several signals in the aliphatic region (δ 20-40 ppm).

5.2.2. Mass Spectrometry (MS)

• Protocol: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) and analyze using an electrospray ionization (ESI) or chemical ionization (CI) source.

• Expected Result: In positive ion mode ESI-MS, the primary observation should be the protonated molecular ion [M+H]⁺ at an m/z value corresponding to the molecular weight plus a proton (171.24 + 1.01 ≈ 172.25).[4] High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition to within 5 ppm of the theoretical value.

5.2.3. Infrared (IR) Spectroscopy

• Protocol: Analyze the neat sample using an Attenuated Total Reflectance (ATR) accessory or prepare a KBr pellet.

• Expected Absorptions:

  • N-H Stretch: A medium to weak absorption band (or a doublet) in the region of 3300-3500 cm⁻¹ corresponding to the primary amine.[19]

  • C-H Stretch: Sharp peaks just below 3000 cm⁻¹ for the sp³ C-H bonds.

  • N-H Bend: A medium absorption around 1600 cm⁻¹.

  • C-O Stretch: Strong, characteristic absorption bands in the 1050-1200 cm⁻¹ region, indicative of the ether linkages in the dioxane ring.

Conclusion

1,4-Dioxaspiro[5.5]undecan-9-amine is a promising scaffold for chemical and pharmaceutical research. While its specific physicochemical properties are not yet widely reported, this guide provides the necessary theoretical foundation and detailed, validated experimental protocols for their determination. By systematically applying the methodologies of potentiometric titration for pKa, RP-HPLC for lipophilicity, and a suite of spectroscopic techniques for structural confirmation, researchers can generate the high-quality, reliable data essential for advancing drug discovery programs. The principles and workflows outlined herein serve as a robust starting point for the comprehensive characterization of this and other novel chemical entities.

References

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Available from: [Link]

• Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity. Available from: [Link]

• Babic, S., et al. (2013). Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Arhiv za higijenu rada i toksikologiju. Available from: [Link]

• Longdom Publishing. (2024). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Journal of Chromatography & Separation Techniques. Available from: [Link]

• Popov, K., et al. (2006). Guidelines for NMR measurements for determination of high and low pKa values. Pure and Applied Chemistry. Available from: [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Available from: [Link]

• van der Meulen, F., & Leavis, H. (2008). Development of Methods for the Determination of pKa Values. Johnson Matthey Technology Review. Available from: [Link]

• Kujawski, J., et al. (2012). The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. International Journal of Medical Engineering and Informatics. Available from: [Link]

• Loke, C., et al. (2007). Practical methods for the measurement of log P for surfactants. Chemosphere. Available from: [Link]

• JoVE. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. Journal of Visualized Experiments. Available from: [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. Available from: [Link]

• Synthesis. (2019). Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring. Available from: [Link]

• PubChem. 1,4-dioxaspiro[5.5]undecan-9-amine hydrochloride. Available from: [Link]

• Georgia Institute of Technology. (2023). Small molecule NMR sample preparation. Available from: [Link]

• Iowa State University. NMR Sample Preparation. Chemical Instrumentation Facility. Available from: [Link]

• MDPI. (2025). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites. Available from: [Link]

• American Chemical Society. NMR Guidelines for ACS Journals. Available from: [Link]

• Organic Syntheses. (2016). Preparation of 1,5-‐Dioxaspiro[5.5]undecan-‐3-‐one. Available from: [Link]

• ScienceDirect. (2015). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid with diarylidene acetones. Tetrahedron Letters. Available from: [Link]

• Google Patents. WO2020041770A1 - Improved synthesis of 1,4-diazaspiro[5.5]undecan-3-one.

• Beilstein Journal of Organic Chemistry. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Available from: [Link]

• Cheméo. Chemical Properties of 1,4-Dioxaspiro[4.5]decane (CAS 177-10-6). Available from: [Link]

• Wikipedia. 1,4-Dioxane. Available from: [Link]

• Agency for Toxic Substances and Disease Registry. Appendix B: 1,4-Dioxane Identifiers and the Physical and Chemical Properties of 1,4-Dioxane. Available from: [Link]

• ACS Medicinal Chemistry Letters. (2020). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immunomodulatory Activity. Available from: [Link]

• Journal of Medicinal Chemistry. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Available from: [Link]

• ResearchGate. (2003). Physical and chemical properties of 1,4-dioxane. Available from: [Link]

• NIST. 1,7-Dioxaspiro[5.5]undecane. NIST WebBook. Available from: [Link]

• ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure. Available from: [Link]

• University of Nebraska-Lincoln. Structure Determination of Organic Compounds. Available from: [Link]

• PubChem. 1,4-dioxaspiro[5.5]undecane-9-carboxylic acid. Available from: [Link]

• pKa chart. Approximate pKa chart of the functional groups. Available from: [Link]

• University of Hertfordshire. 1,7-dioxaspiro(5.5)undecane. AERU. Available from: [Link]

• University of Tartu. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Chair of Analytical Chemistry. Available from: [Link]

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1,4-Dioxaspiro[5.5]undecan-9-amine: A Strategic Scaffold for Novel Therapeutics

This guide details the chemical architecture, synthetic pathways, and therapeutic utility of 1,4-Dioxaspiro[5.5]undecan-9-amine , a specialized spirocyclic building block.

[1]

Executive Summary

In the pursuit of novel therapeutics, medicinal chemists increasingly prioritize Fsp³-rich scaffolds to escape the "flatland" of traditional aromatic drug candidates.[1] 1,4-Dioxaspiro[5.5]undecan-9-amine represents a high-value building block in this domain.[1] It functions as a conformationally restricted, lipophilic modulator that offers orthogonal exit vectors for library expansion.[1]

This guide explores its utility as a masked ketone equivalent , a bioisostere for piperidine , and a versatile spacer in bifunctional ligand design (e.g., PROTACs).

Part 1: Chemical Architecture & Physicochemical Properties[1]

Structural Analysis

The nomenclature 1,4-Dioxaspiro[5.5]undecan-9-amine describes a bicyclic system where a cyclohexane ring is spiro-fused to a six-membered 1,3-dioxane ring.[1]

• Core: Spiro[5.5]undecane (two six-membered rings sharing one carbon).[1][2]

• Heteroatoms: The "1,4-dioxa" designation (often chemically synonymous with 1,5-dioxaspiro[5.5] depending on specific IUPAC numbering conventions for the ketal ring) indicates a cyclic ketal derived from 1,3-propanediol .

• Functional Handle: A primary amine at position 9 (para to the spiro center on the carbocyclic ring).[1]

Physicochemical Profile

This scaffold offers distinct advantages over the analogous 1,4-dioxaspiro[4.5]decane (ethylene glycol ketal):

Property	Value / Characteristic	Impact on Drug Design
Molecular Formula	C₉H₁₇NO₂	Low MW allows significant decoration.[1]
Fsp³ Fraction	1.0 (Fully saturated)	Improves solubility and metabolic stability compared to aromatic linkers.[1]
LogP Modulation	Moderate Lipophilicity	The ether oxygens lower LogP relative to all-carbon spirocycles, improving water solubility.[1]
Conformation	Chair-Chair (Twisted)	Provides a rigid, defined distance between the amine and the ketal face.[1]
Stability	Acid-labile (Ketal)	Stable to bases and nucleophiles; hydrolyzes to ketone under acidic conditions.[1]

Part 2: Synthetic Access & Methodology

The synthesis of 1,4-Dioxaspiro[5.5]undecan-9-amine relies on the desymmetrization of 1,4-cyclohexanedione .[1] The following protocol ensures high selectivity for the mono-ketal, preventing the formation of the bis-ketal byproduct.

Reaction Workflow Diagram

Figure 1: Synthetic pathway converting 1,4-cyclohexanedione to the target spiro-amine.

Detailed Protocol

Step 1: Mono-Ketalization (Desymmetrization)

Objective: Selectively protect one ketone of 1,4-cyclohexanedione using 1,3-propanediol.[1]

• Reagents: 1,4-Cyclohexanedione (1.0 eq), 1,3-Propanediol (1.0 eq), p-Toluenesulfonic acid (PTSA, 0.05 eq).

• Solvent: Toluene (0.5 M).[1]

• Procedure:

  • Suspend 1,4-cyclohexanedione and PTSA in toluene.

  • Add 1,3-propanediol slowly.

  • Reflux with a Dean-Stark trap to remove water.[1] Critical: Stop reaction immediately upon theoretical water collection to minimize bis-ketal formation.[1]

  • Purification: The mono-ketal is less polar than the starting material but more polar than the bis-ketal.[1] Separate via silica flash chromatography (Hexane/EtOAc).

Step 2: Reductive Amination

Objective: Convert the remaining ketone to a primary amine.[1]

• Reagents: Mono-ketal intermediate (1.0 eq), Ammonium Acetate (10 eq), NaBH₃CN (1.5 eq).

• Solvent: Methanol.[1]

• Procedure:

  • Dissolve the ketone in MeOH.[1] Add NH₄OAc and stir at RT for 2 hours to form the imine in situ.

  • Cool to 0°C and add NaBH₃CN portion-wise.

  • Stir overnight at RT.

  • Workup: Quench with aqueous NaHCO₃. Extract with DCM.[1]

  • Salt Formation: Treat the crude amine with HCl in dioxane to precipitate 1,4-Dioxaspiro[5.5]undecan-9-amine hydrochloride .

Part 3: Medicinal Chemistry Applications[3][4][5][6][7][8][9]

The "Masked Ketone" Strategy

The 1,3-dioxane moiety acts as a robust protecting group for a ketone.[1] This allows the amine to be functionalized first, followed by late-stage deprotection to reveal a ketone for further elaboration (e.g., Grignard addition or Fischer Indole synthesis).

Case Study: Ramatroban Analog Synthesis Researchers utilize the [4.5] analog (and increasingly the [5.5]) to synthesize tetrahydrocarbazole cores.[1]

• Coupling: The spiro-amine is coupled to a carboxylic acid pharmacophore.[1]

• Deprotection: The ketal is removed (HCl/Acetone) to yield a cyclohexanone derivative.[1]

• Cyclization: Reaction with a hydrazine yields the indole core, creating a rigidified analog of Ramatroban with altered metabolic properties [1].[1]

Bioisostere for 4-Substituted Piperidines

In GPCR drug discovery (e.g., Muscarinic or Opioid receptors), 4-substituted piperidines are ubiquitous. Replacing the piperidine nitrogen with the spiro-carbon and moving the basic nitrogen to the exocyclic position (the 9-amine) alters the basicity (pKa ~10.5 for primary amine vs ~8-9 for piperidine) and the vector of the H-bond donor.

• Advantage: The spiro-ketal tail provides a bulky, lipophilic anchor that can fill hydrophobic pockets (e.g., the orthosteric site of CCR5 or CXCR4) while the amine engages key aspartate residues.

Functionalization Decision Tree

Figure 2: Strategic functionalization options for the spiro scaffold.[1]

Part 4: Technical Specifications & Safety

Handling and Storage

• State: Typically supplied as a hydrochloride salt (white solid).[1]

• Hygroscopicity: Moderate.[1] Store in a desiccator.

• Stability: The ketal is sensitive to strong aqueous acids (pH < 1).[1] Stable in basic and neutral organic solvents (DMF, DMSO, DCM).

Analytical Markers

• ¹H NMR (DMSO-d₆): Look for the multiplet of the cyclohexane ring (δ 1.4–1.8 ppm) and the distinct triplet/multiplet of the propylene ketal (–OCH₂CH₂CH₂O–) at δ 3.8–3.9 ppm. The methine proton geminal to the amine (H-9) typically appears at δ 3.0–3.2 ppm.[1]

• Mass Spectrometry: ESI+ shows dominant [M+H]⁺ peak (Calc.[1] MW for free base C₉H₁₇NO₂ = 171.24 Da).[1]

References

• BenchChem. (2025).[1][3] Application Notes: The Role of 1,4-Cyclohexanediol in Modern Pharmaceutical Synthesis. Retrieved from

• Lovering, F., et al. (2009).[1] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.

• PubChem. (2025).[1][4] 1,4-dioxaspiro[5.5]undecan-9-amine hydrochloride Compound Summary. Retrieved from

• PharmaBlock. (2024).[1] Spirocyclic Piperidines and Related Scaffolds in Drug Discovery. Retrieved from

• Tietze, L. F., et al. (2008).[1] Synthesis of Annulated 1,4-Dioxanes and Perhydro-1,4-oxazines. Heterocycles. Retrieved from

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Protocols & Analytical Methods

Application Note &amp; Protocol: The Strategic Use of Sodium Triacetoxyborohydride in the Synthesis of 1,4-Dioxaspiro[5.5]undecan-9-amine

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the synthesis of 1,4-Dioxaspiro[5.5]undecan-9-amine via reductive amination. It emphasizes the strategic application of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent. The guide delves into the mechanistic underpinnings of this reaction, offers a detailed, field-proven experimental protocol, and presents troubleshooting insights to ensure successful and reproducible outcomes.

Introduction: The Significance of 1,4-Dioxaspiro[5.5]undecan-9-amine and the Choice of Reductive Amination

The 1,4-Dioxaspiro[5.5]undecane scaffold is a key structural motif in medicinal chemistry, often imparting favorable pharmacokinetic properties to bioactive molecules. The amine derivative, 1,4-Dioxaspiro[5.5]undecan-9-amine, serves as a crucial building block for the synthesis of a diverse range of pharmaceutical candidates. Reductive amination stands out as one of the most effective methods for preparing such amines from their corresponding ketones.[1][2] This one-pot reaction, which combines a carbonyl compound and an amine with a reducing agent, is highly valued for its efficiency and operational simplicity.[3][4]

The choice of the reducing agent is paramount to the success of a reductive amination.[5] While several hydride reagents can be employed, sodium triacetoxyborohydride (STAB) has emerged as the reagent of choice for many applications due to its remarkable selectivity and mild nature.[2][6] Unlike stronger reducing agents such as sodium borohydride, STAB does not readily reduce the starting ketone, thereby minimizing the formation of alcohol byproducts.[3][4] Furthermore, it offers a significant safety advantage over sodium cyanoborohydride, which can produce highly toxic cyanide byproducts.[1][7]

The Mechanism of Reductive Amination with Sodium Triacetoxyborohydride

The reductive amination process using STAB proceeds through a well-defined sequence of reactions. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues. The overall transformation involves the in-situ formation of an imine or iminium ion from the ketone and ammonia source, followed by its selective reduction by STAB.[3][5]

The key to STAB's selectivity lies in its steric bulk and attenuated reactivity compared to other borohydrides.[8] The three electron-withdrawing acetoxy groups moderate the hydridic character of the B-H bond, making it less reactive towards ketones but sufficiently reactive to reduce the more electrophilic iminium ion intermediate.[9] The reaction is typically carried out in aprotic solvents to prevent hydrolysis of the reagent.[1][7]

Sources

• 1. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sodium Triacetoxyborohydride (STAB) [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]

Synthesis of 1,4,9-Triazaspiro[5.5]undecan-2-one derivatives from spirocyclic amines

Executive Summary & Application Scope

The 1,4,9-triazaspiro[5.5]undecan-2-one scaffold represents a privileged pharmacophore in modern medicinal chemistry, distinguished by its high fraction of sp³-hybridized carbons (

) and rigid 3D topology. This structural integrity allows for precise vectorization of substituents, significantly improving target selectivity and metabolic stability compared to flat aromatic systems.

Primary Applications:

• METTL3 Inhibition: Key core structure for potent inhibitors (e.g., UZH2) targeting the RNA methyltransferase METTL3, a therapeutic target in acute myeloid leukemia (AML) and solid tumors.[1]

• GPCR Ligands: Used in the design of Nociceptin receptor (NOP) ligands and other aminergic GPCR antagonists.

• Fragment-Based Drug Discovery (FBDD): A versatile, distinct vector scaffold for library expansion.

This guide details a robust, scalable synthetic protocol starting from commercially available 1-Boc-4-piperidone , utilizing an optimized Aza-Henry (Nitro-Mannich) strategy to construct the spiro-piperazinone ring.

Retrosynthetic Analysis & Strategy

The construction of the 1,4,9-triazaspiro[5.5]undecan-2-one core relies on the efficient formation of a quaternary carbon center at the 4-position of the piperidine ring. The most reliable strategy employs a "spiro-annulation" approach where the piperazinone ring is built onto a pre-existing piperidine ketone.

Strategic Disconnections:

• C–N Bond Formation (Cyclization): Intramolecular amidation between a primary amine and a tethered ester.

• C–C/C–N Bond Formation (Quaternary Center): An Aza-Henry reaction using nitromethane and ammonia to install both the nitrogen and the carbon tether simultaneously.

Reaction Scheme Visualization

Caption: Logical flow for the construction of the 1,4,9-triazaspiro[5.5]undecan-2-one core via Aza-Henry annulation.

Detailed Experimental Protocol

This protocol is optimized for gram-scale synthesis, prioritizing safety (handling nitro compounds) and purity.

Phase 1: Construction of the Quaternary Ammonium Core (Aza-Henry)

Objective: Convert 1-Boc-4-piperidone into tert-butyl 4-amino-4-(nitromethyl)piperidine-1-carboxylate.

Reagents:

• 1-Boc-4-piperidone (1.0 equiv)

• Nitromethane (10.0 equiv) – Acts as both reagent and co-solvent

• Ammonia (7N in MeOH) (5.0 equiv) or Ammonium Acetate (excess)

• Solvent: Methanol (MeOH)[2]

Protocol:

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-Boc-4-piperidone (5.0 g, 25 mmol) in MeOH (25 mL).

• Addition: Add Nitromethane (13.5 mL, 250 mmol) followed by 7N NH3 in MeOH (18 mL, 125 mmol) dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 18–24 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LCMS. The product often precipitates or forms a thick suspension.

• Workup: Concentrate the reaction mixture in vacuo to remove excess nitromethane and ammonia. ( Caution: Nitromethane residues are potentially explosive; do not distill to dryness at high heat.)

• Purification: The crude residue is typically a yellow oil or solid. Triturate with diethyl ether to yield the 4-amino-4-(nitromethyl) intermediate as a white/pale yellow solid.

  • Checkpoint: 1H NMR should show the disappearance of the ketone carbonyl signal and the appearance of the -CH2-NO2 singlet around 4.5–4.8 ppm.

Phase 2: Reduction and N-Alkylation

Objective: Reduce the nitro group to a primary amine and alkylate to prepare for cyclization.

Reagents:

• Nickel(II) chloride hexahydrate (NiCl2·6H2O)

• Sodium Borohydride (NaBH4)

• Ethyl Bromoacetate[2]

• Triethylamine (TEA) or DIPEA

Protocol:

• Protection (Optional but Recommended): To prevent side reactions, protect the primary 4-amine with Cbz-Cl or Boc2O (if orthogonal deprotection is planned). However, for direct cyclization, proceed to reduction carefully. Literature Preference: Protect the 4-amine with Cbz-Cl before reducing the nitro group to ensure regioselectivity during the subsequent alkylation.

  • Sub-step: Treat Phase 1 product with Cbz-Cl (1.2 equiv) and NaHCO3 in DCM/H2O.

• Nitro Reduction: Dissolve the (Cbz-protected) nitro intermediate in MeOH at 0 °C. Add NiCl2·6H2O (1.0 equiv). Carefully add NaBH4 (5.0 equiv) portion-wise (vigorous gas evolution!). Stir for 1 hour.

  • Alternative: Hydrogenation (H2, Pd/C, MeOH) is cleaner for larger scales.

• Alkylation: Isolate the resulting amine. Dissolve in acetonitrile or DMF. Add Ethyl Bromoacetate (1.1 equiv) and TEA (2.0 equiv). Stir at room temperature for 2–4 hours. This alkylates the newly formed primary amine (from the nitro group).

Phase 3: Cyclization to the Spiro-Lactam

Objective: Form the piperazinone ring.

Protocol:

• Deprotection/Cyclization: If Cbz protected:

  • Dissolve the alkylated intermediate in iPrOH or EtOH .

  • Add Pd/C (10% w/w) and Ammonium Formate (5.0 equiv) or use H2 balloon.

  • Heat to 80 °C for 4 hours.

• Mechanism: The cleavage of the Cbz group releases the nucleophilic amine at position 4, which spontaneously attacks the ethyl ester pendant arm, closing the ring to form the 1,4,9-triazaspiro[5.5]undecan-2-one .

• Final Purification: Filter through Celite to remove Pd. Concentrate. Purify via flash column chromatography (DCM/MeOH 95:5 to 90:10).

Optimization & Troubleshooting (Expert Insights)

Challenge	Root Cause	Solution
Low Yield in Phase 1	Reversibility of Aza-Henry reaction.	Use a large excess of Nitromethane and run in a sealed tube to retain NH3.
Bis-alkylation in Phase 2	Over-reaction with Ethyl Bromoacetate.	Strict stoichiometry (1.0–1.1 equiv) and low temperature (0 °C). Use of Cbz protection on the quaternary amine is critical to force alkylation only on the primary amine.
Incomplete Cyclization	Steric hindrance at the spiro center.	Heat is required (reflux in EtOH/iPrOH). Addition of catalytic acetic acid can accelerate lactamization.
Product Solubility	High polarity of the spiro-lactam.	Use DCM/MeOH or CHCl3/MeOH for extraction. Avoid pure ether/hexane.

Characterization Data

Compound: tert-butyl 2-oxo-1,4,9-triazaspiro[5.5]undecane-9-carboxylate[3][4]

• 1H NMR (400 MHz, DMSO-d6):

  • 7.85 (s, 1H, NH lactam),

  • 3.65 (m, 2H, piperidine),

  • 3.25 (s, 2H, lactam CH2),

  • 3.10 (m, 2H, piperidine),

  • 2.95 (s, 2H, lactam CH2-N),

  • 1.60–1.45 (m, 4H, piperidine CH2),

  • 1.40 (s, 9H, Boc).

• 13C NMR (100 MHz, DMSO-d6):

  • Distinctive carbonyl peak at ~170 ppm (Lactam C=O).

  • Spiro quaternary carbon at ~50–55 ppm.

  • Boc carbonyl at ~154 ppm.

• Mass Spectrometry (ESI):

  • [M+H]+ calculated for C13H23N3O3: 270.17. Found: 270.2.

References

• Dolbois, A., et al. (2021).[1][5][6] "1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors." Journal of Medicinal Chemistry, 64(17), 12738–12760.[1][5]

• Bedi, R. K., et al. (2023).[5] "Structure-based design of inhibitors of the m6A-RNA writer enzyme METTL3." ACS Bio & Med Chem Au, 3(4), 359–370.[5]

• Carreira, E. M., & Kvaerno, L. (2006). Classics in Stereoselective Synthesis. Wiley-VCH.

• Organic Syntheses. (2016). "Preparation of 1,5-Dioxaspiro[5.5]undecan-3-one" (Analogous spiro-formation methodology). Org.[7] Synth. 93, 210-227.[7]

Sources

• 1. 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. cresset-group.com [cresset-group.com]
• 6. researchgate.net [researchgate.net]
• 7. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Purification of Spirocyclic Amines

Welcome to the technical support center for the purification of spirocyclic amines. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these unique and valuable compounds. Spirocyclic amines, with their rigid, three-dimensional structures, are increasingly important scaffolds in medicinal chemistry due to their ability to provide novel intellectual property and improved physicochemical properties.[1] However, these same structural features often present significant purification hurdles.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the specific issues you may face during your experiments. Our approach is grounded in scientific principles and practical, field-proven insights to help you navigate these complexities with confidence.

The Unique Challenge of Spirocyclic Amines

The purification of spirocyclic amines is often more complex than that of their acyclic or simple cyclic counterparts. Their defining spiro-center, a quaternary carbon shared by two rings, imparts a rigid, non-planar geometry.[1] This structural constraint can lead to:

• Subtle Differences Between Analogs: Small structural modifications can lead to significant changes in polarity, basicity, and solubility, requiring unique purification strategies for each compound.

• Stereoisomeric Complexity: The synthesis of spirocyclic amines frequently yields mixtures of enantiomers and diastereomers, which can be challenging to separate.[2]

• On-Column Stability Issues: The basic nature of the amine functionality can lead to strong interactions with silica gel, causing peak tailing, irreversible adsorption, or even degradation.[3]

• Co-elution with Structurally Similar Impurities: Byproducts with very similar retention profiles are common, making baseline separation difficult to achieve.

Frequently Asked Questions (FAQs)

Q1: My spirocyclic amine is showing significant peak tailing during silica gel chromatography. What is causing this and how can I fix it?

A1: Peak tailing with amines on silica gel is a classic problem rooted in the interaction between the basic amine and acidic silanol groups (Si-OH) on the silica surface. This interaction leads to non-ideal chromatography.

Causality: The lone pair of electrons on the nitrogen atom of your spirocyclic amine can interact strongly with the acidic protons of the silanol groups via hydrogen bonding or even protonation. This strong, and sometimes irreversible, binding slows down the elution of a portion of your compound, resulting in a "tailing" peak.

Troubleshooting Protocol:

• Mobile Phase Modification: The most common and effective solution is to add a basic modifier to your mobile phase to compete with your spirocyclic amine for the active sites on the silica.

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): Add 0.1-1% of a volatile amine to your eluent system (e.g., ethyl acetate/hexanes). TEA is a common choice, but DIPEA can also be effective.

  • Ammonia: A solution of 7N ammonia in methanol (0.5-2%) can be used as a polar modifier in a dichloromethane mobile phase. This is particularly useful for more polar amines.

• Use of Deactivated Silica: If mobile phase additives are insufficient or undesirable, consider using a deactivated or end-capped silica gel. These stationary phases have fewer accessible silanol groups.

• Alternative Stationary Phases:

  • Alumina (basic or neutral): Alumina is a good alternative to silica for the purification of basic compounds. Basic alumina is generally preferred for amines.

  • Reverse-Phase Chromatography (C18): If your spirocyclic amine is sufficiently non-polar, reverse-phase HPLC or flash chromatography can be an excellent alternative, avoiding the issues with silanol interactions.

Q2: I am struggling to separate diastereomers of my spirocyclic amine. What chromatographic techniques are most effective?

A2: The separation of diastereomers can be challenging as they often have very similar polarities. Success hinges on exploiting subtle differences in their three-dimensional shapes and interactions with the stationary phase.

Expert Insight: While standard normal-phase chromatography can sometimes be successful with careful optimization of the solvent system, more advanced techniques are often required for difficult separations.

Recommended Techniques:

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for chiral and achiral separations of basic compounds and is often superior to HPLC for diastereomer separation.[4][5] Its use of supercritical CO2 with a co-solvent (often methanol) provides different selectivity compared to traditional liquid chromatography.

  • Modifier and Additive Screening: The choice of co-solvent (e.g., methanol, ethanol, isopropanol) and additive (e.g., diethylamine, ammonium hydroxide) can dramatically impact selectivity.[6] Ammonium hydroxide is a volatile additive that is easier to remove post-purification.[6]

• Chiral Chromatography: Even for diastereomer separations, chiral stationary phases (CSPs) can be highly effective. The specific chiral environment of the CSP can interact differently with the distinct 3D shapes of the diastereomers. A screening of different chiral columns (e.g., polysaccharide-based like Chiralcel® or Chiralpak®) is recommended.

Workflow for Method Development:

Caption: Decision workflow for separating diastereomers.

Q3: My spirocyclic amine seems to be degrading on the column. How can I confirm this and prevent it?

A3: Degradation on silica gel can occur with sensitive compounds, including some amines. Confirmation and prevention are key to a successful purification.

Confirmation of Degradation:

• TLC Stability Test: Spot your crude sample on a TLC plate. Let it sit for 30-60 minutes, then elute as you normally would. If you see new spots or a streak originating from the baseline, your compound is likely unstable on silica.

• 2D TLC: Spot your sample in one corner of a square TLC plate. Elute in one direction. Then, turn the plate 90 degrees and elute again with the same solvent system. If your compound is stable, it will appear on the diagonal. Any spots that appear off the diagonal are degradation products.

Prevention Strategies:

• Deactivate the Silica Gel: As mentioned in Q1, adding a basic modifier like triethylamine to your eluent will neutralize the acidic sites on the silica, reducing the likelihood of acid-catalyzed degradation.

• Minimize Residence Time: Perform the chromatography as quickly as possible. Flash chromatography is preferable to gravity chromatography.

• Use an Alternative Stationary Phase: Consider alumina or reverse-phase chromatography.

• Non-Chromatographic Purification: If the compound is highly unstable, explore other methods like crystallization or acid-base extraction.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No compound eluting from the column	1. Compound is irreversibly bound to the silica. 2. Compound is not soluble in the mobile phase. 3. Compound has degraded on the column.	1. Flush the column with a stronger, more polar solvent system containing a basic additive (e.g., 5-10% 7N NH3 in MeOH in DCM). 2. Ensure your chosen eluent is a good solvent for your compound. 3. Perform a TLC stability test (see Q3).
Poor separation of product from a non-polar impurity	1. The mobile phase is too polar. 2. The spirocyclic amine is basic and interacting with silica, causing band broadening into the impurity peak.	1. Decrease the polarity of the eluent (e.g., increase the percentage of hexanes in an ethyl acetate/hexanes system). 2. Add a basic modifier (e.g., 0.5% TEA) to improve the peak shape of your amine.
Difficulty removing basic additive (e.g., TEA) post-purification	1. The additive forms a salt with the product. 2. The additive has a high boiling point.	1. Use a more volatile additive like ammonium hydroxide, especially in SFC.[6] 2. After concentrating your fractions, re-dissolve the residue in a solvent like dichloromethane and wash with dilute aqueous acid (e.g., 1M HCl) to remove the basic additive. Be sure your spirocyclic amine does not partition into the aqueous layer. Alternatively, co-evaporate with a solvent like toluene to azeotropically remove residual TEA.
Enantiomers of a chiral spirocyclic amine are not separating	1. An achiral purification method is being used. 2. The chosen chiral stationary phase (CSP) is not suitable.	1. Chiral separation is necessary. This requires a chiral stationary phase (chiral HPLC or SFC).[2][7][8] 2. Screen a variety of CSPs with different selectivities (e.g., polysaccharide-based, Pirkle-type). Also, screen different mobile phases (normal phase, polar organic, reverse phase) as this can invert elution order or achieve separation.

Experimental Protocols

Protocol 1: General Purpose Flash Chromatography of a Spirocyclic Amine

This protocol provides a starting point for the purification of a moderately polar spirocyclic amine.

• Sample Preparation: Dissolve the crude material in a minimal amount of dichloromethane (DCM). If the material is not fully soluble, add a small amount of methanol.

• Dry Loading (Recommended): To the dissolved crude material, add a small amount of silica gel and concentrate the mixture to a dry, free-flowing powder. This generally provides better resolution than wet loading.

• Column Packing: Pack a flash chromatography column with silica gel using your starting eluent.

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution:

  • Starting Eluent: A good starting point is often 20% ethyl acetate in hexanes with 0.5% triethylamine.

  • Gradient Elution: Begin with a low polarity mobile phase and gradually increase the polarity. For example, start with 10% EtOAc/hexanes and gradually increase to 50% EtOAc/hexanes. This is often more effective for separating complex mixtures.[9]

• Fraction Collection and Analysis: Collect fractions and analyze by TLC or LC-MS to identify the fractions containing the pure product.

Protocol 2: Acid-Base Extraction for Purification

This technique is useful for removing neutral or acidic impurities from your basic spirocyclic amine.[10]

• Dissolution: Dissolve the crude reaction mixture in an organic solvent such as ethyl acetate or dichloromethane.

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1M HCl). The basic spirocyclic amine will be protonated and move into the aqueous layer. Neutral and acidic impurities will remain in the organic layer.

• Separation: Separate the aqueous layer containing your protonated amine.

• Basification: Cool the aqueous layer in an ice bath and add a base (e.g., 1M NaOH or saturated NaHCO3) until the solution is basic (pH > 10). This will deprotonate your amine, causing it to precipitate or become extractable back into an organic solvent.

• Re-extraction: Extract the now-neutral amine back into an organic solvent (e.g., 3x with dichloromethane).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the purified spirocyclic amine.

Workflow for Acid-Base Extraction:

Caption: Step-by-step workflow for purification via acid-base extraction.

References

• Waters Corporation. (2026, February 12). Use of Amine Additive in the Sample Diluent in a Supercritical Fluid Chromatography (SFC) Purification. LCGC International. [Link]

• Hamman, C., et al. (2011, October 28). The use of ammonium hydroxide as an additive in supercritical fluid chromatography for achiral and chiral separations and purifications of small, basic medicinal molecules. Journal of Chromatography A. [Link]

• Novartis. (2021, November 22). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. Technology Networks. [Link]

• Perdih, F., & Črešnar, K. (2022, March 2). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Critical Reviews in Analytical Chemistry. [Link]

• Eastgate, M. D., et al. (2023, November 6). Transaminases Provide Key Chiral Building Blocks for the Synthesis of Selective M1/M4 Agonists. ACS Medicinal Chemistry Letters. [Link]

• Agilent Technologies. (2001, March 15). SUPERCRITICAL FLUID CHROMATOGRAPHY. Agilent. [Link]

• Lebleu, T., et al. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. [Link]

• Zhang, Y., et al. (2025, September 29). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society. [Link]

• Zhang, Y., et al. (2025, September 29). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society. [Link]

• Veeprho. Amine Impurities and Related Compound. Veeprho. [Link]

• LibreTexts. (2024, March 24). 24.S: Amines and Heterocycles (Summary). Chemistry LibreTexts. [Link]

• Mazuela, J., & Pàmies, O. (2021, October 22). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. [Link]

• Wang, Y., et al. (n.d.). Chiral spirocyclic phosphoric acid-catalyzed enantioselective synthesis of heterotriarylmethanes bearing an amino acid moiety. Royal Society of Chemistry. [Link]

• Isenegger, P. G., et al. (2025, December 10). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. ResearchGate. [Link]

• Ashenhurst, J. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. [Link]

• Foley, D. J., et al. (n.d.). Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Nature Communications. [Link]

• Mazuela, J., & Pàmies, O. (2021, October 22). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. [Link]

• University of Rochester. Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry: University of Rochester. [Link]

• Moke, H. C., & Leathers, J. M. F. (n.d.). Process for the purification of amines.

• SpiroChem. Impurity Synthesis And Identification. SpiroChem. [Link]

• Agilent Technologies. (2024, November 27). My Chromatography Has Changed: Steps for Effective Troubleshooting. Agilent. [Link]

• Baumann, M., & Donnelly, K. (2022, December 2). Inline purification in continuous flow synthesis – opportunities and challenges. ResearchGate. [Link]

• University of Rochester. Workup: Amines. Department of Chemistry: University of Rochester. [Link]

• Phenomenex. NEW Chromatography Tips Digital Library. Phenomenex. [Link]

• Krasavin, M. (2023, April 25). Synthetic Routes to Approved Drugs Containing a Spirocycle. Preprints.org. [Link]

• Al-Hujran, T. A. (2023, August 28). A Theoretical Investigation of Novel Sila- and Germa-Spirocyclic Imines and Their Relevance for Electron-Transporting Materials and Drug Discovery. MDPI. [Link]

• Smith, M. W., & Lectka, T. (2014, December 7). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society. [Link]

• Connon, S., et al. (n.d.). Spirobicyclic Diamines 1: Synthesis of Proline-derived Spirolactams via Thermal Intramolecular Ester Aminolysis. Arrow@TU Dublin. [Link]

• Ashenhurst, J. (2017, April 26). 5 Key Basicity Trends of Amines. Master Organic Chemistry. [Link]

• Clive, D. L. J., Wang, J., & Yu, M. (2005). Synthesis of a spirocyclic amine related to the marine natural products halichlorine and pinnaic acid. ElectronicsAndBooks. [Link]

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. Transaminases Provide Key Chiral Building Blocks for the Synthesis of Selective M1/M4 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purification [chem.rochester.edu]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. tandfonline.com [tandfonline.com]
• 6. The use of ammonium hydroxide as an additive in supercritical fluid chromatography for achiral and chiral separations and purifications of small, basic medicinal molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimization of Primary Amine Synthesis via Reductive Amination

Current Status: Operational Topic: Preventing Secondary Amine Formation (Dimerization) Ticket Priority: High (Impurity Control)

Executive Summary & Diagnostic

The Problem: You are attempting to synthesize a primary amine (

) from a ketone or aldehyde using an ammonia source, but your LCMS/NMR shows significant formation of the secondary amine dimer ( ).

The Root Cause: This is a classic "Nucleophilic Mismatch." The primary amine product (

) is often more nucleophilic than the ammonia source ( or ). As soon as the primary amine is formed, it competes with the ammonia for the remaining carbonyl starting material, forming a secondary imine which reduces to the unwanted dimer.

Diagnostic Workflow

Use this decision tree to select the correct protocol for your substrate.

Figure 1: Troubleshooting logic for dimer suppression in reductive amination.

Critical Parameters & Mechanism

To prevent dimerization, you must understand the competitive kinetics. The goal is to favor Path A and block Path B .

The Competitive Pathway

• Path A (Desired):

• Path B (Unwanted):

Strategic Interventions

Parameter	Recommendation	Scientific Rationale
Ammonia Equivalents	10–15 equiv.	Le Chatelier's principle. High concentration of statistically outcompetes the formed amine for the carbonyl.
Reductant Choice	STAB or NaCNBH3	Never use in one-pot procedures. It reduces aldehydes to alcohols too fast. STAB ( ) is less basic and sterically bulky, slowing the reduction of the secondary imine (Path B).
Lewis Acid	Ti(OiPr)4	Titanium(IV) isopropoxide acts as a water scavenger and Lewis acid, driving Imine 1 formation to completion before the reductant is added. This effectively removes the carbonyl from the equation before the amine is generated.

Standard Operating Procedures (SOPs)

Protocol A: The "Mattson" Titanium Method (High Selectivity)

Best for: Difficult substrates, expensive starting materials, or when dimerization is persistent.

Theory: This is a two-step, one-pot protocol. The

locks the carbonyl into a titanated imine species. Reduction happens only after the carbonyl is consumed, making dimerization physically impossible.

Reagents:

• Substrate (Ketone/Aldehyde)[1][2][3][4][5][6][7][8][9][10]

• Ammonia source: 2M

  in Ethanol (commercial) or + (1:1).

• Titanium(IV) isopropoxide (

  ).[2][4]

• Sodium Borohydride (

  ).[1][2][3][4][5][8]

Step-by-Step:

• Complexation: In a dry flask under

  , combine the substrate (1.0 equiv) and (2.0 equiv).

• Amine Addition: Add

  solution (5.0 equiv). Stir at ambient temperature for 6–12 hours.

  • Checkpoint: The solution often turns slightly yellow/orange.

• Reduction: Dilute with absolute ethanol. Add

  (1.5 equiv) carefully (gas evolution). Stir for 2–4 hours.

• Quench (Critical): The reaction will form a thick white slurry upon quenching. Pour the mixture into 2M aqueous

  (or 1M NaOH).

  • Filtration: The resulting

    precipitate is fine and clogs filters. Add Celite and filter through a pad of Celite. Rinse with EtOAc.

• Workup: Extract the filtrate with EtOAc. If the product is a primary amine, ensure the aqueous layer is basic (pH > 10) during extraction.

Protocol B: The Modified Abdel-Magid Method (STAB)

Best for: Routine synthesis, high-throughput chemistry.

Theory: Uses Sodium Triacetoxyborohydride (

).[11] STAB is mild and does not reduce aldehydes/ketones appreciably at room temperature, allowing the equilibrium to favor the imine.

Step-by-Step:

• Preparation: Dissolve substrate (1.0 equiv) in DCE (1,2-Dichloroethane) or THF.

• Buffer: Add Ammonium Acetate (

  ) (10–15 equiv).

  • Note:

    is preferred over because it is soluble in organic solvents and provides a built-in pH buffer (~pH 5-6).

• Reduction: Add

  (1.5 equiv).

• Time: Stir vigorously for 12–24 hours.

• Workup: Quench with saturated

  . Extract with DCM.

Troubleshooting FAQs

Q1: Why can't I just use Sodium Borohydride (

) in one pot? A: is too strong. It will reduce your aldehyde/ketone to the corresponding alcohol faster than the imine forms. If you must use , you have to use the Two-Step method (form imine first, then add reductant), but the Titanium method (Protocol A) is superior for this workflow.

Q2: I am using 10 equivalents of Ammonium Acetate, but I still see 15% dimer. Why? A: This suggests your imine formation is slow, or the equilibrium is unfavorable.

• Fix 1: Add molecular sieves (4Å) to the reaction to remove water.

• Fix 2: Switch to Protocol A (Titanium). The titanium complex is much more stable than the simple imine, effectively "hiding" the carbonyl from the newly formed amine.

Q3: My product is stuck in the Titanium emulsion during workup. A: This is a common pain point.

• The Fix: Instead of simple filtration, quench with 10% aqueous Trisodium Citrate or Rochelle's Salt (Potassium Sodium Tartrate). Stir for 1 hour. This chelates the Titanium into a water-soluble complex, allowing for a clean phase separation without the messy precipitate.

Q4: Can I use this for synthesizing secondary amines (preventing tertiary)? A: Yes. The logic is identical. If you are reacting an amine (

) with an aldehyde to make a secondary amine, use 1.0–1.1 equivalents of the amine and Protocol B. Do not use excess amine, or you risk bis-alkylation if the amine is small (like methylamine).

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[9][10][12][13] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][7][8][11][13][14][15][16] Studies on Direct and Indirect Reductive Amination Procedures.[3][5][7][8][13][14][16] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[1] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[1][3][4][17] The Journal of Organic Chemistry, 55(8), 2552–2554.[3]

• Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971).[9][10][15] The Cyanohydridoborate Anion as a Selective Reducing Agent.[4][6][7][8][15] Journal of the American Chemical Society, 93(12), 2897–2904.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 3. designer-drug.com [designer-drug.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. US7985882B1 - Compositions for reductive aminations utilizing supported tricarboxyborohydride reagents and methods of using the same - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 10. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 13. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 14. semanticscholar.org [semanticscholar.org]
• 15. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 16. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 17. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the X-ray Crystallography of 1,4-Dioxaspiro[5.5]undecan-9-amine Derivatives

This guide provides an in-depth technical comparison of X-ray crystallography for the structural elucidation of 1,4-Dioxaspiro[5.5]undecan-9-amine derivatives against other common analytical techniques. It is intended for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel spirocyclic compounds. This document offers supporting experimental data from analogous systems and presents detailed, field-proven protocols to guide your research.

Introduction: The Significance of Spirocyclic Amines and the Need for Precise Structural Data

Spirocyclic systems, characterized by two rings sharing a single atom, are of increasing interest in medicinal chemistry due to their unique three-dimensional architecture and conformational rigidity.[1] The 1,4-Dioxaspiro[5.5]undecane scaffold, in particular, offers a robust framework for the development of novel therapeutic agents. The amine functionality at the 9-position provides a key site for derivatization, enabling the exploration of structure-activity relationships (SAR) for various biological targets.

Accurate determination of the three-dimensional structure of these derivatives is paramount for understanding their biological activity, designing more potent and selective molecules, and for intellectual property purposes. X-ray crystallography stands as the gold standard for providing unambiguous, high-resolution structural data of crystalline compounds.[2] This guide will delve into the practical aspects of obtaining and interpreting single-crystal X-ray diffraction data for 1,4-Dioxaspiro[5.5]undecan-9-amine derivatives and compare its utility with other analytical methods.

Synthesis and Derivatization of the 1,4-Dioxaspiro[5.5]undecane Scaffold

The synthesis of 1,4-Dioxaspiro[5.5]undecan-9-amine derivatives typically commences with the commercially available 1,4-cyclohexanedione. A common synthetic route involves the protection of one ketone functionality as a ketal, followed by reductive amination or other modifications of the remaining ketone, and subsequent derivatization of the amine.

A representative synthetic pathway is outlined below:

Caption: Synthetic workflow for 1,4-Dioxaspiro[5.5]undecan-9-amine derivatives.

Experimental Protocol: Synthesis of a Representative Derivative, N-(1,4-Dioxaspiro[5.5]undecan-9-yl)benzamide

• Synthesis of 1,4-Dioxaspiro[5.5]undecan-9-one: To a solution of 1,4-cyclohexanedione (11.2 g, 100 mmol) in toluene (200 mL) is added ethylene glycol (6.2 g, 100 mmol) and a catalytic amount of p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol). The mixture is heated to reflux with a Dean-Stark apparatus to remove water. After completion of the reaction (monitored by TLC), the mixture is cooled, washed with saturated aqueous NaHCO₃ and brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product is purified by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 1,4-Dioxaspiro[5.5]undecan-9-one.

• Synthesis of 1,4-Dioxaspiro[5.5]undecan-9-amine: 1,4-Dioxaspiro[5.5]undecan-9-one (15.6 g, 100 mmol) and ammonium acetate (77.1 g, 1 mol) are dissolved in methanol (300 mL) and stirred at room temperature. Sodium cyanoborohydride (6.3 g, 100 mmol) is added portion-wise. The reaction is stirred overnight, then the solvent is removed under reduced pressure. The residue is taken up in water and extracted with dichloromethane. The organic layers are combined, dried, and concentrated to yield 1,4-Dioxaspiro[5.5]undecan-9-amine, which can be further purified by distillation or crystallization of its hydrochloride salt.

• Synthesis of N-(1,4-Dioxaspiro[5.5]undecan-9-yl)benzamide: To a solution of 1,4-Dioxaspiro[5.5]undecan-9-amine (1.71 g, 10 mmol) and triethylamine (1.52 g, 15 mmol) in dichloromethane (50 mL) at 0 °C is added benzoyl chloride (1.41 g, 10 mmol) dropwise. The reaction is allowed to warm to room temperature and stirred for 4 hours. The mixture is washed with water and brine, dried over Na₂SO₄, and concentrated. The crude product is purified by recrystallization to afford the title compound.

The Power of X-ray Crystallography: An Unambiguous Structural Assignment

X-ray crystallography provides a detailed three-dimensional map of a molecule's atomic arrangement in the solid state.[3] This is crucial for spirocyclic compounds where the relative stereochemistry of substituents and the conformation of the ring systems can significantly impact biological activity.

Crystallization: The Critical First Step

Obtaining high-quality single crystals is often the most challenging part of an X-ray diffraction study.[2] For novel 1,4-Dioxaspiro[5.5]undecan-9-amine derivatives, a systematic screening of crystallization conditions is recommended.

Common Crystallization Techniques:

• Slow Evaporation: A solution of the compound is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly, leading to supersaturation and crystal growth.[2]

• Vapor Diffusion: A concentrated solution of the compound in a small vial is placed inside a larger, sealed container with a more volatile solvent in which the compound is less soluble. The gradual diffusion of the anti-solvent vapor into the solution induces crystallization.[2]

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystal formation.

Recommended Starting Solvents for Screening:

• Ethanol

• Methanol

• Acetone

• Ethyl acetate

• Dichloromethane

• Hexane

• Toluene

• Mixtures of the above solvents

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. The diffractometer, equipped with an X-ray source (e.g., Mo Kα, λ = 0.71073 Å) and a detector, rotates the crystal through a series of orientations while collecting diffraction data.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, and the atomic positions and thermal parameters are refined to achieve the best fit between the observed and calculated diffraction patterns.

Expected Crystallographic Data for a Representative Derivative

The following table summarizes the kind of data one would expect to obtain from a successful X-ray crystallographic analysis of a derivative such as N-(1,4-Dioxaspiro[5.5]undecan-9-yl)benzamide.

Parameter	Expected Value/Information	Significance
Crystal System	Monoclinic or Orthorhombic	Basic crystal symmetry.
Space Group	e.g., P2₁/c, P-1	Detailed symmetry information.
Unit Cell Dimensions (a, b, c, α, β, γ)	e.g., a = 10-15 Å, b = 8-12 Å, c = 15-20 Å	Dimensions of the repeating unit.
Bond Lengths & Angles	C-C, C-N, C-O bond lengths and angles	Confirms connectivity and reveals any unusual geometries.
Torsion Angles	Defines the conformation of the cyclohexane and dioxalane rings.
Hydrogen Bonding	Inter- and intramolecular hydrogen bonds	Key for understanding crystal packing and potential biological interactions.
R-factor (R₁)	< 0.05	A measure of the agreement between the crystallographic model and the experimental data.

A Comparative Analysis: X-ray Crystallography vs. Other Techniques

While X-ray crystallography provides the definitive solid-state structure, a comprehensive characterization of novel compounds relies on a suite of analytical techniques.

Caption: Interplay of analytical techniques for structural elucidation.

NMR Spectroscopy: The View in Solution

Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for determining the connectivity and solution-state conformation of organic molecules.

• ¹H and ¹³C NMR: Provide information on the chemical environment of each proton and carbon atom, confirming the molecular framework.

• 2D NMR (COSY, HSQC, HMBC): Establish through-bond and through-space correlations to piece together the molecular structure.

• NOESY: Can reveal through-space interactions between protons, providing insights into the solution-state conformation and stereochemistry.

Comparison with X-ray Crystallography:

Feature	X-ray Crystallography	NMR Spectroscopy
State	Solid (crystalline)	Solution
Information	Precise 3D atomic coordinates, bond lengths, angles, absolute stereochemistry (with anomalous dispersion)	Connectivity, relative stereochemistry, dynamic conformational information
Strengths	Unambiguous structural determination	Provides data on behavior in a more biologically relevant medium (solution)
Limitations	Requires single crystals, conformation may be influenced by crystal packing forces	Structural information is an average of conformations in solution, less precise than X-ray data

For 1,4-Dioxaspiro[5.5]undecane derivatives, variable-temperature NMR studies can be particularly insightful for understanding the conformational dynamics of the six-membered rings, which may exist in chair or boat conformations.[4]

Mass Spectrometry: Confirming the Mass

Mass spectrometry (MS) is a powerful technique for determining the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, confirming the molecular formula. Tandem MS (MS/MS) can be used to fragment the molecule and provide clues about its structure.[5][6]

Comparison with X-ray Crystallography:

Feature	X-ray Crystallography	Mass Spectrometry
Information	3D structure	Molecular weight, elemental formula, fragmentation patterns
Strengths	Complete structural elucidation	High sensitivity, requires very small sample amounts
Limitations	Requires crystalline material	Does not provide information on stereochemistry or conformation

Computational Modeling: A Theoretical Insight

Computational methods, such as Density Functional Theory (DFT), can be used to calculate the energies of different conformers and predict the most stable geometry in the gas phase.[7] These theoretical structures can be compared with experimental data from X-ray crystallography and NMR to provide a more complete understanding of the molecule's conformational landscape.

Conclusion: An Integrated Approach to Structural Elucidation

The structural characterization of novel 1,4-Dioxaspiro[5.5]undecan-9-amine derivatives is best achieved through an integrated analytical approach. While NMR and mass spectrometry are essential for confirming the chemical identity and solution-state behavior, X-ray crystallography remains the unparalleled technique for providing a definitive, high-resolution three-dimensional structure. This information is invaluable for rational drug design, understanding SAR, and securing intellectual property. The protocols and comparative data presented in this guide are intended to equip researchers with the necessary knowledge to successfully apply these techniques to their own spirocyclic amine derivatives.

References

• Deslongchamps, P., & Pothier, N. (1990). Conformational analysis of 1-oxaspiro[5.5]undecanes. A powerful probe for the endo and the exo anomeric effects in acetals. Canadian Journal of Chemistry, 68(4), 597-611.
• BenchChem. (2025).
• Villacorte, E. I., et al. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). Marine Drugs, 18(10), 505.
• Villacorte, E. I., et al. (2020). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). PubMed.
• ResearchGate. (n.d.). Helical structure of spiro[5.5]undecane (1).
• Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)
• ResearchGate. (2025). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae).
• Excillum. (n.d.). Small molecule crystallography.

• Conformational behaviors of 1,7-dioxa-spiro[8][8]undecane and its dithia and diselena analogs in relation to the anomeric effect. (2011).

• MDPI. (2019).
• Springer Nature Experiments. (n.d.). X-ray Diffraction Protocols and Methods.
• Guide for crystalliz
• Anton Paar Wiki. (n.d.). X-ray Diffraction (XRD).
• Harris, K. D. M., et al. (2001). Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N.
• Rigaku. (n.d.). What Is Small Molecule Crystal Structure Analysis?.
• Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N.
• BenchChem. (2025). An In-depth Technical Guide to 1,4-Dioxaspiro[4.5]decan-8-ylmethanamine: Discovery and History.
• University of Florida, Center for Xray Crystallography. (2015). Crystal Growing Tips.
• Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. (n.d.).
• WO2020041770A1 - Improved synthesis of 1,4-diazaspiro[5.5]undecan-3-one. (n.d.).
• Preprints.org. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle[v1].
• Organic Syntheses. (2016). Preparation of 1,5-‐Dioxaspiro[5.5]undecan-‐3-‐one.
• Universität Potsdam. (n.d.).
• DergiPark. (2024). Synthesis and Anti-Cancer Activity of New Spiro[5.5]undecane Compound by Efficient Microwave Reaction.
• Auremn. (n.d.).

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The Spirocyclic Advantage: Unveiling the Enhanced Biological Efficacy of 1,4-Dioxaspiro[5.5]undecan-9-amine

A Comparative Guide for Drug Development Professionals

In the landscape of modern medicinal chemistry, the quest for compounds with superior potency, selectivity, and pharmacokinetic profiles is relentless. Among the structural motifs that have garnered significant attention for their potential to unlock these desirable properties are spirocycles. This guide provides an in-depth comparison of the biological efficacy of 1,4-Dioxaspiro[5.5]undecan-9-amine and its non-spirocyclic counterparts, offering a compelling case for the strategic incorporation of spirocyclic scaffolds in drug design. Through an objective analysis of available data and established experimental protocols, we will explore why the rigid, three-dimensional architecture of this spiro-amine can confer significant advantages over its more flexible analogs.

The Architectural Edge: Why Spirocycles Matter

Spirocyclic compounds, characterized by two rings sharing a single common atom, offer a unique topographical presentation to biological targets.[1] This rigidified structure reduces the conformational entropy of the molecule, which can lead to a more favorable binding affinity.[2] Unlike their non-spirocyclic counterparts, which can adopt numerous conformations in solution, the fixed orientation of substituents on a spirocyclic core allows for a more precise and potent interaction with the target protein.[3] This inherent three-dimensionality can also lead to improved physicochemical properties, such as increased solubility and metabolic stability, and a reduced likelihood of off-target effects.[4]

Comparative Analysis: 1,4-Dioxaspiro[5.5]undecan-9-amine vs. Non-Spirocyclic Analogs

To illustrate the biological implications of the spirocyclic core, we will compare 1,4-Dioxaspiro[5.5]undecan-9-amine with its logical non-spirocyclic counterparts: 4-aminocyclohexanone ethylene ketal, 4-aminocyclohexanol, and cyclohexylamine. The primary biological targets for this class of compounds, based on the activity of structurally related spiro-amines, are the sigma-1 (σ1R) and μ-opioid (MOR) receptors.[5]

Hypothetical Comparative Biological Data

Compound	Structure	Target Receptor	Predicted Binding Affinity (Kᵢ, nM)	Rationale for Predicted Activity
1,4-Dioxaspiro[5.5]undecan-9-amine		σ1 Receptor	15	The rigid spirocyclic scaffold is expected to pre-organize the pharmacophoric elements for optimal interaction with the receptor binding pocket, leading to high affinity.
μ-Opioid Receptor	50	The defined spatial orientation of the amine is anticipated to fit well within the MOR binding site.
4-Aminocyclohexanone ethylene ketal		σ1 Receptor	75	The presence of the ketal group provides some conformational constraint, but the overall flexibility is higher than the spirocycle, leading to a lower predicted affinity.
μ-Opioid Receptor	200	Increased conformational flexibility results in an entropic penalty upon binding, reducing affinity compared to the spirocyclic analog.
4-Aminocyclohexanol		σ1 Receptor	150	The flexible cyclohexyl ring can adopt multiple chair and boat conformations, only a fraction of which will be active, thus lowering the overall affinity.
μ-Opioid Receptor	500	High conformational freedom significantly reduces the probability of adopting the optimal binding conformation.
Cyclohexylamine		σ1 Receptor	>1000	Lacks the oxygen atoms of the dioxaspiro ring system which may be involved in key hydrogen bonding interactions within the receptor.[4][6]
μ-Opioid Receptor	>2000	The simple structure lacks the necessary complexity and conformational restriction for potent MOR binding.[7]

Note: The Kᵢ values presented in this table are hypothetical and for illustrative purposes to demonstrate the expected trend based on the principles of spirocycle-driven activity. Actual experimental values would need to be determined.

Experimental Protocols for Biological Efficacy Determination

To empirically validate the predicted enhanced efficacy of 1,4-Dioxaspiro[5.5]undecan-9-amine, the following established experimental protocols are recommended.

Radioligand Binding Assay for Sigma-1 Receptor Affinity

This assay determines the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Protocol:

• Membrane Preparation: Guinea pig liver membranes, which are a rich source of σ1 receptors, are prepared by homogenization and centrifugation.[8]

• Assay Conditions: In a 96-well plate, incubate the guinea pig liver membranes with a fixed concentration of the radioligand, [³H]-(+)-pentazocine, and varying concentrations of the test compound (1,4-Dioxaspiro[5.5]undecan-9-amine or a non-spirocyclic counterpart).[9]

• Incubation: The reaction mixture is incubated to allow for competitive binding to reach equilibrium.

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand by rapid vacuum filtration through a glass fiber filter.

• Quantification: The amount of radioactivity trapped on the filter is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The Kᵢ value is then calculated using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay for μ-Opioid Receptor Functional Activity

This functional assay measures the ability of a compound to activate the MOR by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins coupled to the receptor.

Protocol:

• Membrane Preparation: Membranes are prepared from cells stably expressing the human μ-opioid receptor (e.g., CHO-hMOR cells).[10]

• Assay Conditions: In a 96-well plate, the cell membranes are incubated with [³⁵S]GTPγS, GDP, and varying concentrations of the test compound.[11]

• Incubation: The reaction is incubated to allow for agonist-stimulated G-protein activation.

• Separation: The reaction is terminated by rapid filtration, separating the membrane-bound [³⁵S]GTPγS.

• Quantification: The radioactivity on the filters is measured by scintillation counting.

• Data Analysis: The concentration of the test compound that produces 50% of the maximal response (EC₅₀) and the maximal efficacy (Eₘₐₓ) are determined from the dose-response curve.

Visualizing the Molecular Logic: Signaling Pathways and Experimental Workflow

To further understand the biological context and the experimental design, the following diagrams illustrate the relevant signaling pathways and the workflow of the binding assays.

Sigma-1 Receptor Signaling Pathway

Caption: Workflow for determining binding affinity using a radioligand displacement assay.

Conclusion: A Clear Rationale for Spirocyclic Scaffolds

The incorporation of a spirocyclic core, as exemplified by 1,4-Dioxaspiro[5.5]undecan-9-amine, presents a compelling strategy for enhancing biological efficacy. The inherent rigidity and three-dimensional nature of this scaffold are predicted to translate into superior binding affinity at key pharmacological targets such as the sigma-1 and μ-opioid receptors when compared to its non-spirocyclic counterparts. This structural advantage is also likely to confer favorable pharmacokinetic properties, making such compounds attractive candidates for further drug development. The experimental protocols outlined in this guide provide a robust framework for validating these hypotheses and quantifying the tangible benefits of the spirocyclic approach. For researchers and drug development professionals, the strategic use of spirocycles represents a powerful tool in the design of next-generation therapeutics with improved performance and safety profiles.

References

• Cheney, B. V., Szmuszkovicz, J., Lahti, R. A., & Zichi, D. A. (1985). Factors affecting binding of trans-N-[2-(methylamino)cyclohexyl]benzamides at the primary morphine receptor. Journal of Medicinal Chemistry, 28(12), 1853–1864. [Link]

• Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 75, 1.34.1–1.34.21. [Link]

• Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150–183. [Link]

• Livingston, K. E., & Traynor, J. R. (2014). Measuring ligand efficacy at the mu-opioid receptor using a conformational biosensor. eLife, 3, e03233. [Link]

• Martin, W. R., Eades, C. G., Thompson, J. A., Huppler, R. E., & Gilbert, P. E. (1976). The effects of morphine- and nalorphine- like drugs in the nondependent and morphine-dependent chronic spinal dog. The Journal of Pharmacology and Experimental Therapeutics, 197(3), 517–532. [Link]

• Portoghese, P. S. (2001). From models to molecules: the odyssey of an opioid receptor pharmacologist. Journal of Medicinal Chemistry, 44(14), 2259–2269. [Link]

• Sánchez-Fernández, C., Cobos, E. J., Entrena, J. M., & Portillo-Salido, E. (2020). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Journal of Medicinal Chemistry, 63(5), 2434–2454. [Link]

• Traynor, J. R. (2012). GTPγS binding assays. Assay Guidance Manual. [Link]

• Zheng, Y., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(1), 13–29. [Link]

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• 4. Frontiers | Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors [frontiersin.org]
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• 6. Hexacyclododecylamines with Sigma-1 Receptor Affinity and Calcium Channel Modulating Ability [openmedicinalchemistryjournal.com]
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• 11. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety &amp; Handling Guide: 1,4-Dioxaspiro[5.5]undecan-9-amine

Part 1: Emergency Snapshot & Critical Hazards

Immediate Action Protocol for First Responders

This compound combines the reactivity of a primary aliphatic amine with the structural properties of a cyclic ketal (spiro-ether) .[1] Unlike generic solvents, this dual-functionality dictates specific neutralization and storage protocols to prevent degradation and dangerous exotherms.

Emergency Response Matrix

Scenario	Immediate Action	Expert Rationale (The "Why")
Eye Contact	Irrigate immediately for 15+ mins. Lift eyelids.[1]	Amines are caustic; rapid corneal opacification occurs.[1] Seconds matter to save sight.
Skin Contact	Drench with water; remove contaminated clothing.[1][2][3][4]	Lipophilic nature allows rapid dermal absorption.[1] Do not use solvents (ethanol) which drive the chemical deeper.
Inhalation	Evacuate to fresh air.[1][2][3][5] Support respiration.[1][3][4][5]	Amine vapors cause laryngeal edema (throat swelling).[1] Delayed pulmonary edema is a risk.[1]
Spill	Isolate 10m radius. Use non-combustible absorbent.[1][2]	Avoid sawdust or paper (cellulose); amines can react exothermically or ignite dry cellulose.[1]
Fire	Alcohol-resistant foam or dry chemical.[1][3][5]	Water jet may spread the burning liquid (if liquid).[1] Toxic NOx fumes will evolve.[1]

Part 2: Risk Assessment & Chemical Behavior

Understanding the Molecule to Control the Risk

Chemical Identity & Properties[1]

• Chemical Name: 1,4-Dioxaspiro[5.5]undecan-9-amine[1][6]

• Functional Groups: Primary Amine (-NH₂), Cyclic Ketal (Dioxolane ring).[1]

• Reactivity Profile:

  • Base Sensitivity: Stable.[1]

  • Acid Sensitivity: High. The spiro-ketal moiety will hydrolyze in aqueous acid, releasing 1,4-cyclohexanedione derivatives and ethylene glycol.

  • Air Sensitivity: Moderate. Absorbs atmospheric CO₂ to form solid carbamates (crusting), altering stoichiometry.

  • Peroxide Potential: Low to Moderate. The ether oxygens adjacent to the spiro carbon can form peroxides upon prolonged exposure to air/light.

GHS Hazard Classification (Derived)

• Danger : Causes severe skin burns and eye damage (Category 1B).

• Warning : Harmful if swallowed (Category 4).[1]

• Warning : May cause respiratory irritation (Category 3).[1][3][7]

Part 3: Personal Protective Equipment (PPE) Matrix

Self-Validating Protection Protocol

Do not rely on generic "gloves and goggles" advice. The basicity of this amine degrades latex, and its organic nature permeates thin vinyl.

PPE Selection Decision Tree

Figure 1: PPE Selection Logic based on exposure potential. Note the prohibition of safety glasses for amine handling due to vapor irritation risks.

Part 4: Operational Handling Protocol

Step-by-Step Technical Workflow

Storage & Stability[1][8]

• Environment: Store under inert atmosphere (Argon or Nitrogen).[1]

• Why: Primary amines react with atmospheric CO₂ to form carbamate salts.[1] This appears as a white crust on the bottle cap and introduces mass errors in stoichiometry.

• Temperature: Refrigerate (2-8°C) to inhibit slow oxidation and minimize vapor pressure.

Weighing & Transfer Workflow

• Preparation: Place balance in a fume hood or use a localized snorkel extractor.[1]

• Anti-Static Measures: Use an anti-static gun if the solid is fluffy; amines can be sticky/hygroscopic.[1]

• Transfer: Use a glass or stainless steel spatula.[1] Avoid aluminum (amines can corrode amphoteric metals over time).[1]

• Closing: Purge the container headspace with Nitrogen/Argon before resealing.[1] Parafilm is insufficient; use electrical tape over the cap for long-term storage.[1]

Reaction Setup (The "Ketal" Factor)

• Solvent Choice: Compatible with THF, DCM, Toluene.

• Avoid: Acetone (forms imines with the amine), Ethyl Acetate (amine can attack the ester).

• Critical Warning: If your reaction requires acidic conditions, the spiro-ketal ring will open .[1]

  • Workaround: If amine protonation is needed, use weak acids (e.g., acetic acid) at low temperatures, or perform the reaction in non-aqueous conditions using dry HCl in ether/dioxane, though risk remains.

Part 5: Waste Disposal & Decontamination

Safe Neutralization of Amine/Ketal Waste

Core Principle: Do not mix directly with concentrated oxidizing acids (Nitric, Perchloric) due to explosion risk.

Disposal Workflow

Figure 2: Waste segregation and neutralization logic. Note the specific instruction to use dilute acid to manage exotherms.

Specific Decontamination Steps (Glassware)

• Rinse 1: Rinse glassware with a non-reactive solvent (Ethanol or Isopropanol).[1] Collect this as organic waste.

• Rinse 2: Rinse with dilute (5%) Citric Acid or Acetic Acid. This converts residual amine to a water-soluble salt.[1]

  • Note: This will likely hydrolyze the ketal residue, which is acceptable for cleaning.

• Final Wash: Wash with soap and water.[1][2][5]

Part 6: References & Authority[1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). [Link]

• PubChem. Compound Summary: 1,4-dioxaspiro[5.5]undecan-9-amine hydrochloride (Analogue Data). National Library of Medicine.[1] [Link]

Sources

• 1. N,3,3-trimethyl-1,5-dioxaspiro[5.5]undecan-9-amine hydrochloride | 158747-10-5 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. PubChemLite - 1,4-dioxaspiro[5.5]undecan-9-amine hydrochloride (C9H17NO2) [pubchemlite.lcsb.uni.lu]
• 7. pentachemicals.eu [pentachemicals.eu]